Cas no 2138162-19-1 (3-methyl-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2138162-19-1
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5944592
• PubChem ID: 165481180
• Update Time: 2025-05-25

3-methyl-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-4-amine
• 3-methyl-1-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]-1H-pyrazol-4-amine
• EN300-1112242
• 2138162-19-1

• Inchi： 1S/C10H15N5/c1-8-10(11)7-15(13-8)6-4-9-3-5-12-14(9)2/h3,5,7H,4,6,11H2,1-2H3
• InChI Key： XOZNZVCGSISOKO-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CCC1=CC=NN1C

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-methyl-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-4-amine

3-Methyl-1-(2-(1-methyl-1H-pyrazol-5-yl)ethyl)-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 3-methyl-1-(2-(1-methyl-1H-pyrazol-5-yl)ethyl)-1H-pyrazol-4-amine (CAS No. 2138162-19-1) is a structurally complex organic molecule belonging to the class of pyrazole derivatives. Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and they are widely studied in medicinal chemistry due to their potential as bioactive agents. This specific compound has garnered attention in recent years due to its unique chemical properties and promising applications in drug discovery.

Pyrazole derivatives have been extensively explored in the pharmaceutical industry for their ability to modulate various biological targets, including kinases, proteases, and ion channels. The 3-methyl substitution in this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted the importance of methyl groups in enhancing the stability and reducing the toxicity of pyrazole-based drugs.

The substituent at position 4 of the pyrazole ring, specifically the 2-(1-methyl-1H-pyrazol-5-yl)ethyl group, introduces a unique structural feature that may play a critical role in molecular interactions. This substituent not only increases the molecular weight but also introduces additional hydrogen bonding capabilities, which are essential for binding to biological targets. Researchers have recently investigated the impact of such substituents on the binding affinity of pyrazole derivatives to various receptors, with promising results indicating enhanced selectivity.

From a synthetic standpoint, the preparation of 3-methyl-1-(2-(1-methyl-1H-pyrazol-5-yl)ethyl)-1H-pyrazol-4-amine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the synthesis pathway, ensuring higher yields and better purity. These advancements are particularly relevant in the context of sustainable chemistry, where minimizing waste and maximizing efficiency are paramount.

Recent breakthroughs in computational chemistry have allowed researchers to model the three-dimensional structure of this compound with unprecedented accuracy. Such models have been instrumental in understanding how the molecule interacts with its intended biological targets. For instance, molecular docking studies have revealed that the methyl groups at positions 3 and 5 of the pyrazole rings create steric hindrance that could prevent non-specific binding, thereby improving selectivity.

In terms of applications, this compound has shown potential as a lead molecule for developing novel therapeutics targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) has been validated in preclinical studies, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its low toxicity profile, as determined through acute toxicity assays, underscores its suitability for chronic administration.

Another area where this compound has demonstrated significant promise is in antiviral therapy. Recent experiments have shown that it exhibits potent inhibitory activity against key viral enzymes, suggesting its potential use in developing antiviral drugs. The mechanism of action appears to involve competitive inhibition of enzyme active sites, a finding that aligns with earlier studies on similar pyrazole derivatives.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. For instance, researchers are exploring the addition of hydrophilic groups to improve aqueous solubility without compromising bioavailability. Such modifications could significantly enhance its therapeutic potential across various indications.

In conclusion, 3-methyl-1-(2-(1-methyl-1H-pyrazol-5-yl)ethyl)-1H-pyrazol-4-amine represents a compelling example of how structural complexity can be harnessed to create bioactive molecules with diverse therapeutic applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.